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Compound of Interest

Compound Name: Fmoc-L-Lys(Pentynoyl-DIM)-OH

Cat. No.: B6288467 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fmoc-L-Lys(Pentynoyl-DIM)-OH is a specialized amino acid derivative designed for use in

Solid Phase Peptide Synthesis (SPPS). It serves as a crucial building block in the "helping

hand" strategy, a powerful technique for improving the synthesis and purification of peptides

that exhibit poor solubility. This guide provides a comprehensive overview of its chemical

properties, mechanism of action, and a generalized experimental workflow for its application.

Core Concepts
The primary application of Fmoc-L-Lys(Pentynoyl-DIM)-OH is to temporarily introduce a

solubilizing tag onto a peptide sequence. This is achieved through "click chemistry," a set of

bioorthogonal reactions known for their high efficiency and specificity. The "pentynoyl" group on

the lysine side chain contains a terminal alkyne, which can react with an azide-modified

solubilizing tag. The "DIM" (Dimedone) component is a protecting group that is stable under

standard SPPS conditions but can be cleaved to release the modified lysine.

The overall strategy involves:

Incorporating Fmoc-L-Lys(Pentynoyl-DIM)-OH into the peptide sequence during SPPS.
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Attaching a solubilizing group (e.g., a poly-arginine tag or a polyethylene glycol chain)

modified with an azide group to the pentynoyl alkyne via a copper-catalyzed azide-alkyne

cycloaddition (CuAAC) or a strain-promoted azide-alkyne cycloaddition (SPAAC) reaction.

Proceeding with the synthesis, cleavage, and purification of the now-soluble peptide.

Removing the solubilizing tag with a solution of hydrazine or hydroxylamine.

Chemical and Physical Properties
A summary of the key quantitative data for Fmoc-L-Lys(Pentynoyl-DIM)-OH is presented in

the table below.

Property Value

Molecular Formula C34H38N2O6

Molecular Weight 570.7 g/mol

CAS Number 2408993-33-7

Purity >96% (typical)

Appearance White to off-white solid

Solubility Soluble in DMF, DMSO

Experimental Protocols
While specific, peer-reviewed protocols detailing the use of Fmoc-L-Lys(Pentynoyl-DIM)-OH
are not readily available in the public domain, a generalized experimental workflow can be

constructed based on established principles of SPPS and click chemistry.

Incorporation into the Peptide Sequence
Fmoc-L-Lys(Pentynoyl-DIM)-OH is incorporated into the peptide sequence using standard

Fmoc-based SPPS protocols. The Fmoc protecting group on the alpha-amine is removed with

a piperidine solution, and the free amine is then coupled to the next amino acid in the

sequence.
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On-Resin Click Reaction for Attachment of a Solubilizing
Tag
Materials:

Peptide-resin containing the Fmoc-L-Lys(Pentynoyl-DIM)-OH residue

Azide-modified solubilizing tag (e.g., Azido-PEG, Azido-poly-Arg)

Copper(I) source (e.g., CuSO4 and a reducing agent like sodium ascorbate for CuAAC)

Ligand (e.g., TBTA)

Solvent (e.g., DMF/water mixture)

Protocol (CuAAC):

Swell the peptide-resin in the reaction solvent.

Prepare a solution of the azide-modified solubilizing tag, copper(II) sulfate, and sodium

ascorbate in the reaction solvent.

Add the solution to the resin and shake at room temperature for 12-24 hours.

Wash the resin extensively with the reaction solvent, followed by DCM and methanol, to

remove excess reagents.

Dry the resin under vacuum.

Cleavage and Deprotection
Following the completion of peptide synthesis, the peptide is cleaved from the resin and all

side-chain protecting groups are removed using a standard cleavage cocktail (e.g.,

TFA/TIS/water). The solubilizing tag remains attached at this stage.

Purification of the Solubilized Peptide
The crude peptide, now rendered soluble by the attached tag, is purified using standard

techniques such as reverse-phase high-performance liquid chromatography (RP-HPLC).
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Removal of the Solubilizing Tag
Materials:

Purified peptide with the solubilizing tag

1M hydrazine or hydroxylamine solution

Protocol:

Dissolve the purified peptide in an appropriate buffer.

Add the 1M hydrazine or hydroxylamine solution.

Incubate the reaction at room temperature for a specified time (optimization may be

required).

Monitor the reaction by RP-HPLC or mass spectrometry.

Once the cleavage is complete, purify the final peptide by RP-HPLC to remove the cleaved

tag and any remaining reagents.

Visualizing the Workflow
The following diagrams illustrate the key steps in the application of Fmoc-L-Lys(Pentynoyl-
DIM)-OH.
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Solid Phase Peptide Synthesis
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Peptide-Resin
(with Pentynoyl group)

Peptide-Resin-Tag Conjugate
(via Triazole Linkage)

Azide-Solubilizing Tag Cu(I) Catalyst

 CuAAC
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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